1-(6-Chloro-2-methylpyrimidin-4-yl)azetidine-3-carboxylic acid
Overview
Description
“1-(6-Chloro-2-methylpyrimidin-4-yl)azetidine-3-carboxylic acid” is a chemical compound with the molecular formula C9H10ClN3O2 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of a compound can be represented by its InChI code. For this compound, the InChI code is1S/C9H10ClN3O2/c1-5-11-7(10)3-6(12-5)13-2-4-8(14)9(13)15/h3,8H,2,4H2,1H3,(H,14,15) . This code represents the specific arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
This compound is a solid . Its melting point is between 210 - 212 degrees Celsius . The molecular weight of the compound is 227.65 g/mol.Scientific Research Applications
Synthesis and Medicinal Chemistry
One area of research involves the synthesis of new chemical entities that possess potential biological activities. For instance, the synthesis of pyrimidine-azetidinone analogues and their evaluation for antimicrobial and antitubercular activities represents a direct application of related chemistry. These compounds were synthesized via a series of chemical reactions starting from basic pyrimidine structures, showing promise against bacterial and fungal strains, as well as Mycobacterium tuberculosis (Chandrashekaraiah et al., 2014).
Chemical Synthesis Techniques
Research into the synthesis of enantiopure 3-substituted azetidine-2-carboxylic acids showcases advanced synthetic methodologies that could be applicable to compounds like 1-(6-Chloro-2-methylpyrimidin-4-yl)azetidine-3-carboxylic acid. This includes the use of chimeras and regioselective modification techniques to study the influence of conformation on peptide activity (Sajjadi & Lubell, 2008).
Material Science and Engineering
In the realm of materials science, the structural properties and synthesis of novel compounds with specific chemical groups can lead to the development of new materials with unique properties. For example, the synthesis and characterization of novel compounds through techniques like X-ray diffraction analysis are crucial for understanding the potential applications of these materials in various fields (Ji, 2006).
Drug Design and Development
Compounds with the azetidine ring, especially those modified with pyrimidine structures, are of interest in drug design due to their potential biological activities. The development of azetidinones and their derivatives, including their synthesis, characterization, and evaluation for antibacterial and antifungal activities, provides a template for the development of new therapeutic agents (Patel & Dodiya, 2014).
Safety and Hazards
The compound has been classified with the signal word “Warning” and has hazard statements H302, H312, and H332 . These codes indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling .
properties
IUPAC Name |
1-(6-chloro-2-methylpyrimidin-4-yl)azetidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClN3O2/c1-5-11-7(10)2-8(12-5)13-3-6(4-13)9(14)15/h2,6H,3-4H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVKKGIXZUHDPFK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)Cl)N2CC(C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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